(1R,3S)-3-Hydroxycyclopentane acetic acid
Overview
Description
(1R,3S)-3-Hydroxycyclopentane acetic acid is a synthetic intermediate useful for pharmaceutical synthesis.
Scientific Research Applications
1. Metabotropic Glutamate Receptors Research
(1R,3S)-3-Hydroxycyclopentane acetic acid analogues are significant in the study of metabotropic glutamate (mGlu) receptors. Research by Bräuner‐Osborne et al. (1997) showed that these compounds exhibit selective activity for group II metabotropic glutamate receptors, with some stereoisomers acting as agonists or antagonists. This is crucial in understanding the pharmacology of mGlu receptors, which are involved in various neurological processes (Bräuner‐Osborne et al., 1997).
2. Synthesis of Chiral Compounds
Research by Takehara et al. (1991) focused on the synthesis of chiral compounds like natural methyl cucurbate using derivatives of (1R,3S)-3-Hydroxycyclopentane acetic acid. This research is significant for creating chiral molecules, which are essential in producing enantiomerically pure pharmaceuticals and agrochemicals (Takehara et al., 1991).
3. Research in Organic Synthesis
Kitagawa et al. (1980) investigated the acid treatment of 1-epoxyethyl-1,2,2-trimethyl-cyclopentane derivative, a process involving (1R,3S)-3-Hydroxycyclopentane acetic acid. This study aids in understanding organic synthesis mechanisms, especially in reactions involving successive methyl migrations (Kitagawa et al., 1980).
4. Applications in Nanotechnology
Research by Tkachenko et al. (2006) on functionalized nanodiamonds involved treatment of tertiary/bridgehead alcohols, including compounds related to (1R,3S)-3-Hydroxycyclopentane acetic acid. This research is essential in the field of nanotechnology and the development of nanoelectronic materials (Tkachenko et al., 2006).
5. Enzymatic Reactions and Synthesis
Okumura et al. (2002) explored the synthesis of enantiomers of 3-phenylcyclopentanol derivatives, using a lipase-catalyzed transesterification process involving (1R,3S)-3-Hydroxycyclopentane acetic acid. This contributes to our understanding of enzymatic reactions in organic synthesis, particularly in producing biologically active compounds (Okumura et al., 2002).
properties
Product Name |
(1R,3S)-3-Hydroxycyclopentane acetic acid |
|---|---|
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
InChI |
InChI=1S/C7H12O3/c8-6-2-1-5(3-6)4-7(9)10/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m1/s1 |
InChI Key |
IKGUMJUGKJCELW-RITPCOANSA-N |
SMILES |
O[C@@H]1C[C@H](CC(O)=O)CC1 |
synonyms |
2-((1R,3S)-3-hydroxycyclopentyl)acetic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
